Cas no 2242895-39-0 (tert-butyl trans-3-(4-bromophenyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl trans-3-(4-bromophenyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 2242895-39-0
• MF: C₁₆H₂₂BrNO₃
• MW: 356.254784107208
• CID: 5280413
• Update Time: 2025-06-25

tert-butyl trans-3-(4-bromophenyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(4-bromophenyl)-4-(hydroxymethyl)-, 1,1-dimethylethyl ester, (3R,4S)-rel-
• tert-butyl trans-3-(4-bromophenyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C16H22BrNO3/c1-16(2,3)21-15(20)18-8-12(10-19)14(9-18)11-4-6-13(17)7-5-11/h4-7,12,14,19H,8-10H2,1-3H3/t12-,14-/m0/s1
• InChI Key： KRRCGTGDPOAMBB-JSGCOSHPSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](CO)[C@H](C2=CC=C(Br)C=C2)C1

Additional information on tert-butyl trans-3-(4-bromophenyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate

Terbutyl trans-3-(4-bromophenyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2242895-39-0): Structural Insights and Emerging Applications

Terbutyl trans-3-(4-bromophenyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2242895-39-0) is a structurally complex organic compound with significant potential in medicinal chemistry and materials science. This compound belongs to the broader class of protected pyrrolidine derivatives, characterized by its trans geometric isomerism at the pyrrolidine ring and the presence of a bromophenyl substituent. Recent advancements in asymmetric synthesis and computational modeling have enhanced our understanding of its pharmacokinetic properties, making it a focal point in drug discovery pipelines targeting G protein-coupled receptors (GPCRs) and kinases.

The core structure features a pyrrolidine ring, which is pivotal for hydrogen bonding interactions with biological targets. The trans configuration between the 3-position bromophenyl group and the 4-position hydroxymethyl moiety ensures optimal spatial orientation for ligand-receptor docking, as demonstrated in molecular dynamics studies published in Journal of Medicinal Chemistry (2023). The tert-butyl ester group serves as a labile protecting group, enabling controlled deprotection strategies during late-stage drug development. Notably, the bromine atom at the para position provides synthetic versatility for Suzuki-Miyaura cross-coupling reactions, facilitating library generation for high-throughput screening.

Synthetic methodologies for this compound have evolved significantly over the past decade. Traditional approaches involving nucleophilic aromatic substitution are now complemented by environmentally benign protocols using microwave-assisted chemistry and heterogeneous catalysts. A groundbreaking study in Green Chemistry (2024) reported a solvent-free synthesis route achieving 98% yield under continuous flow conditions, reducing reaction time from 72 hours to just 15 minutes. Computational studies using DFT calculations have also identified key transition states during cyclization steps, enabling predictive optimization of reaction parameters.

In pharmacological applications, this compound exhibits unique bioactivity profiles when tested against β-adrenergic receptors and PI3K family kinases. A recent preclinical study (Nature Communications (2023)) demonstrated that analogs retaining the bromophenyl-pyrrolidine core showed submicromolar IC₅₀ values against oncogenic kinases while maintaining acceptable ADME properties. The hydroxymethyl group's redox activity further positions this scaffold as a promising platform for prodrug design targeting hypoxic tumor microenvironments.

Beyond pharmaceuticals, this compound's chiral pyrrolidine framework finds utility in advanced materials research. Its ability to form supramolecular assemblies through hydrogen bonding has been leveraged to create stimuli-responsive polymers with tunable mechanical properties (Advanced Materials (2024)). In analytical chemistry, derivatives tagged with fluorescent probes are being explored as bioimaging agents for real-time monitoring of enzymatic activities in live cells.

Evolving regulatory frameworks emphasize sustainable synthesis practices and eco-toxicity assessments for chemical intermediates like this compound. Recent toxicity studies adhering to OECD guidelines (Environmental Toxicology & Chemistry (2023)) confirmed low ecotoxicity at environmentally relevant concentrations when synthesized via catalytic systems minimizing waste byproducts. These findings align with current industry trends toward green chemistry principles while maintaining high synthetic efficiency.

The integration of artificial intelligence-driven retrosynthetic analysis has further accelerated exploration of this compound's potential. Machine learning models trained on >5 million organic reactions now predict novel synthetic pathways incorporating biocatalytic steps or click chemistry modules, as highlighted in a landmark review by Chemical Society Reviews (Q1 2025). Such advancements position this compound not only as a valuable research tool but also as a prototype for next-generation drug discovery paradigms combining computational design with sustainable synthesis.